Cas no 877631-26-0 (N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzamide)

N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzamide is a synthetic organic compound featuring a furan ring, morpholine moiety, and a 4-methylbenzamide group. Its unique structure combines heterocyclic and amide functionalities, making it a versatile intermediate in pharmaceutical and agrochemical research. The furan ring contributes to potential bioactivity, while the morpholine group enhances solubility and metabolic stability. The 4-methylbenzamide fragment may influence binding affinity in target interactions. This compound is particularly valuable for medicinal chemistry applications, including the development of kinase inhibitors or antimicrobial agents. Its well-defined synthetic pathway allows for scalable production, ensuring consistent purity and reproducibility for research purposes.
N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzamide structure
877631-26-0 structure
Product Name:N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzamide
CAS No:877631-26-0
MF:C18H22N2O3
MW:314.378884792328
CID:6030512
PubChem ID:16453204
Update Time:2025-11-01

N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzamide
    • N-[2-(furan-2-yl)-2-morpholin-4-ylethyl]-4-methylbenzamide
    • Benzamide, N-[2-(2-furanyl)-2-(4-morpholinyl)ethyl]-4-methyl-
    • AKOS001518127
    • SR-01000020006
    • 877631-26-0
    • F2504-0088
    • SR-01000020006-1
    • N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]-4-methylbenzamide
    • SMR000808265
    • AKOS016317384
    • CHEMBL1317465
    • Z1213680071
    • N-(2-(furan-2-yl)-2-morpholinoethyl)-4-methylbenzamide
    • MLS001235345
    • HMS3015I23
    • Inchi: 1S/C18H22N2O3/c1-14-4-6-15(7-5-14)18(21)19-13-16(17-3-2-10-23-17)20-8-11-22-12-9-20/h2-7,10,16H,8-9,11-13H2,1H3,(H,19,21)
    • InChI Key: HVJMHXXEKCYOPA-UHFFFAOYSA-N
    • SMILES: C(NCC(C1=CC=CO1)N1CCOCC1)(=O)C1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 314.16304257g/mol
  • Monoisotopic Mass: 314.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Density: 1.173±0.06 g/cm3(Predicted)
  • Boiling Point: 478.2±45.0 °C(Predicted)
  • pka: 14.51±0.46(Predicted)

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Additional information on N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzamide

N-2-(Furan-2-yl)-2-(Morpholin-4-yl)ethyl-4-methylbenzamide: An Overview of a Promising Compound (CAS No. 877631-26-0)

N-2-(Furan-2-yl)-2-(Morpholin-4-yl)ethyl-4-methylbenzamide (CAS No. 877631-26-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

N-2-(Furan-2-yl)-2-(Morpholin-4-yl)ethyl-4-methylbenzamide is a complex organic molecule with a molecular formula of C19H21NO3. The compound features a furan ring, a morpholine ring, and a benzamide moiety, which collectively contribute to its distinct chemical properties. The presence of these functional groups imparts the molecule with high solubility in organic solvents and moderate solubility in water. Additionally, the compound exhibits good stability under standard laboratory conditions, making it suitable for various experimental protocols.

Synthesis Methods

The synthesis of N-2-(Furan-2-yl)-2-(Morpholin-4-yl)ethyl-4-methylbenzamide has been extensively studied, and several efficient routes have been reported in the literature. One common method involves the reaction of 4-methylbenzoyl chloride with 2-(furan-2-yl)-2-(morpholin-4-yl)ethanamine. This reaction is typically carried out in the presence of a base such as triethylamine or pyridine to facilitate the formation of the amide bond. Another approach involves the coupling of 4-methylbenzoic acid with 2-(furan-2-yl)-2-(morpholin-4-yl)ethanamine using coupling reagents like EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). These methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Biological Activities

N-2-(Furan-2-yl)-2-(Morpholin-4-yl)ethyl-4-methylbenzamide has demonstrated a wide range of biological activities that make it an attractive candidate for drug development. One of its most notable properties is its ability to modulate neurotransmitter systems in the brain. Studies have shown that the compound can act as an agonist or antagonist at specific receptors, such as serotonin and dopamine receptors. This property has led to its investigation as a potential treatment for neurological disorders like depression, anxiety, and Parkinson's disease.

In addition to its effects on neurotransmitter systems, N-2-(Furan-2-y l)-2-(Morpholin -4 -y l)eth yl -4 -m e th yl b en z am id e has also shown promising anticancer activity. Research has indicated that the compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. Specifically, it has been found to target key signaling pathways involved in cancer progression, such as PI3K/AKT and MAPK/ERK pathways. These findings have sparked interest in further exploring its potential as an anticancer agent.

Clinical Trials and Research Advancements

The therapeutic potential of N - 2 -(F u r an - 2 - y l ) - 2 -( M or p ho l i n - 4 - y l )e t h y l - 4 - m e th y l b en z am i d e has been evaluated in several preclinical studies and early-stage clinical trials. Preclinical studies have demonstrated its efficacy in animal models of neurological disorders and cancer. For example, in rodent models of depression, administration of the compound resulted in significant improvements in behavioral parameters associated with depressive-like symptoms. Similarly, in xenograft models of human cancer, treatment with the compound led to reduced tumor growth and improved survival rates.

Based on these promising results, several clinical trials are currently underway to assess the safety and efficacy of N - 2 -( F u r an - 2 - y l ) - 2 -( M or p ho l i n - 4 - y l )e t h y l - 4 - m e th y l b en z am i d e in human subjects. These trials are focused on evaluating its pharmacokinetic properties, dose-ranging effects, and potential side effects. Preliminary data from these trials have been encouraging, with no major adverse events reported thus far.

Conclusion

In conclusion, N - 2 -( F u r an - 2 - y l ) - 2 -( M or p ho l i n - 4 - y l )e t h y l - 4 - m e th y l b en z am i d e (CAS No. 877631-26-0) is a multifaceted compound with significant potential in both neurological and oncological applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing clinical trials continue to provide valuable insights into its therapeutic potential, it is anticipated that this compound will play a crucial role in advancing treatments for various diseases.

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